![molecular formula C10H18ClN3O B1530937 2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride CAS No. 1185295-14-0](/img/structure/B1530937.png)
2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride
Overview
Description
“2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” is a chemical compound with the formula C₁₀H₁₈ClN₃O . It is an irritant .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17N3O/c1-7(2)9-12-10(14-13-9)8-5-3-4-6-11-8/h7-8,11H,3-6H2,1-2H3 . This code provides a specific description of the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 195.26 .Scientific Research Applications
Antimicrobial Activity
2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride derivatives have been studied for their antimicrobial properties. For instance, derivatives containing piperidine or pyrrolidine rings exhibited strong antimicrobial activity, indicating potential as novel antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016).
Tubulin Inhibition for Antiproliferative Activity
These compounds have shown promise as antiproliferative agents, particularly in the context of cancer research. A study highlighted the discovery of a new chemical class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, acting as tubulin inhibitors. This shows their potential in disrupting cell division and proliferation, particularly in leukemia cells (Krasavin et al., 2014).
Alzheimer's Disease Treatment
In the field of neurology, these compounds have been evaluated for treating cognitive deficits associated with Alzheimer's disease. Specifically, oxadiazole derivatives have been synthesized and evaluated as partial agonists for 5-hydroxytryptamine-4 receptor, showing potential in addressing cognitive impairments (Nirogi et al., 2021).
GABA A Receptor Agonists
Research into GABA A receptor agonists, which are crucial in treating various disorders, has also been conducted. 5-(4-piperidyl)-3-isoxazolol derivatives, with modifications in their structure, have been synthesized and evaluated for alpha-subunit selectivity at GABA A receptors. This research aims at developing alpha subtype selective GABA mimetic drugs (Jansen et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
5-piperidin-2-yl-3-propan-2-yl-1,2,4-oxadiazole;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O.ClH/c1-7(2)9-12-10(14-13-9)8-5-3-4-6-11-8;/h7-8,11H,3-6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSAWGLUNCKUWNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)C2CCCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.